Cas no 502649-51-6 (4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzoic Acid)

• Product Name: 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzoic Acid
• CAS No: 502649-51-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD07348585
• CID: 1563616
• PubChem ID: 7131154
• Update Time: 2025-04-21

4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(1h-benzotriazol-1-ylmethyl)benzoic Acid
• AG-H-46908
• CTK5F6150
• 4-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)benzoic acid
• SBB090572
• AKOS006282328
• AC1OGC7U
• 4-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde
• ZINC04277407
• 4-((1H-1,2,4-triazol-1-yl)methyl)benzaldehyde
• AG-H-46908; CTK5F6150; 4-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)benzoic acid; SBB090572; AKOS006282328; AC1OGC7U; 4-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde; ZINC04277407; 4-((1H-1,2,4-triazol-1-yl)methyl)benzaldehyde;
• 4-(benzotriazol-1-ylmethyl)benzoic Acid
• CCG-291111
• AKOS009031239
• 4-(1,2,3-BENZOTRIAZOL-1-YLMETHYL)BENZOIC ACID
• 4-(1H-1,2,3-benzotriazol-1-ylmethyl)benzoic acid, AldrichCPR
• MFCD07348585
• 502649-51-6
• 4-[(1H-1,2,3-benzotriazol-1-yl)methyl]benzoic acid
• STL352059
• CS-0234850
• BBL030737
• 4-(1H-1,2,3-benzotriazol-1-ylmethyl)benzoic acid
• VS-10005
• EN300-14835
• 4-(1H-1,2,3-benzotriazol-1-ylmethyl)benzoicacid
• Z104520988
• 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzoic Acid

• MDL： MFCD07348585
• Inchi： 1S/C14H11N3O2/c18-14(19)11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)15-16-17/h1-8H,9H2,(H,18,19)
• InChI Key： RDMODFHZZDKNAO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų